Cas no 897617-76-4 (2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 897617-76-4
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• CID: 5836033
• PubChem ID: 16825333
• Update Time: 2025-07-18

2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• AKOS001819649
• SR-01000908905
• F1609-0443
• SR-01000908905-1
• 2-(3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
• 897617-76-4
• 2-[3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C27H24N2O4/c1-3-18-11-13-19(14-12-18)26(31)23-16-29(24-10-5-4-9-22(24)27(23)32)17-25(30)28-20-7-6-8-21(15-20)33-2/h4-16H,3,17H2,1-2H3,(H,28,30)
• InChI Key： CCRCFOUQAPATRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C2=C(C=CC=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 440.17360725g/mol
• Monoisotopic Mass: 440.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Introduction to 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 897617-76-4) in Modern Chemical and Pharmaceutical Research

The compound 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, identified by its unique Chemical Abstracts Service (CAS) number 897617-76-4, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a quinoline scaffold and aromatic substituents, positions this compound as a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. Quinoline structures are well-known for their broad spectrum of biological activities, ranging from antimalarial to anticancer properties. The specific modification of 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide with a 4-ethylbenzoyl group and a 3-methoxyphenylacetamide moiety introduces unique interactions that may enhance its pharmacological profile. These modifications are strategically designed to optimize binding affinity and metabolic stability, key factors in drug development.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and high-throughput screening techniques. The integration of molecular modeling and quantum chemistry calculations has enabled researchers to predict the binding modes and interactions of 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide with biological targets. These predictions are crucial for guiding experimental design and optimizing lead compounds for further development.

Moreover, the incorporation of (3-methoxyphenyl)acetamide into the molecular structure suggests potential synergistic effects with other pharmacophores. Methoxyphenyl groups are known to modulate enzyme activity and receptor binding, making them valuable in the design of drugs targeting neurological disorders and inflammatory conditions. The combination of these features in 2-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 897617-76-4) underscores its versatility as a scaffold for drug discovery.

Recent advancements in synthetic methodologies have also contributed to the accessibility of such complex molecules. Techniques such as multi-step organic synthesis coupled with automated purification processes have significantly reduced the time and cost associated with producing novel compounds like 2-(3-(4-Ethylbenzoyl)-4-Oxoquino linin -1-Yl)-N-(3-Methoxy phen y l)Acetamide. This efficiency is essential for accelerating the drug discovery pipeline and bringing new therapeutic options to market more rapidly.

The pharmacological evaluation of 2-(3((4-Ethylbenzoyl)- 4-Oxo - 1 , 4-Dihydroquinolin - 1 - y l ) N ( 3 - Meth oxy phen y l ) Acet amide has revealed intriguing properties that warrant further investigation. Initial in vitro studies have demonstrated promising activity against various disease models, including cancer cell lines and inflammatory pathways. These findings align with the broader trend of utilizing structurally diverse molecules to overcome resistance mechanisms and enhance therapeutic efficacy.

The quinoline core of this compound is particularly noteworthy due to its historical significance in medicinal chemistry. Quinolines have been extensively studied for their antimicrobial properties, with several derivatives having made it through clinical trials for treating infections caused by resistant bacteria. The introduction of novel substituents into this framework expands its potential applications beyond traditional antimicrobial uses, opening doors for new therapeutic modalities.

In conclusion, 2-(3(( 4 - Eth y lbenzoy l ) - 4 - Oxo - 1 , 4-Dihydroquinolin - 1 - y l ) N ( 3 - Meth oxy phen y l ) Acet amide (CAS No. 89761776 - 04) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.